Cas no 474943-30-1 (1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt)

• Product Name: 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt
• CAS No: 474943-30-1
• MF: C₄₃H₇₂NaO₈P
• MW: 770.990526199341
• CID: 2850405
• Update Time: 2025-10-29

1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 1-octadecanoyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphate (sodium salt); PA(18:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)); 110619
• Sodium (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(octadecanoyloxy)pro
• 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt

• Inchi： 1S/C43H73O8P.Na/c1-3-5-7-9-11-13-15-17-19-20-21-22-24-26-28-30-32-34-36-38-43(45)51-41(40-50-52(46,47)48)39-49-42(44)37-35-33-31-29-27-25-23-18-16-14-12-10-8-6-4-2;/h5,7,11,13,17,19,21-22,26,28,32,34,41H,3-4,6,8-10,12,14-16,18,20,23-25,27,29-31,33,35-40H2,1-2H3,(H2,46,47,48);/q;+1/p-1/b7-5-,13-11-,19-17-,22-21-,28-26-,34-32-;/t41-;/m1./s1
• InChI Key： XMCFQIVGOJWNBA-VOYBGDFJSA-M
• SMILES： P(=O)(O)([O-])OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 38
• Complexity: 1080
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: 10 mg/mL (840864C-25mg)

1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt

Introduction to 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt (CAS No. 474943-30-1)

1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt, chemically designated as sodium salt of 1-stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate, is a specialized lipid compound with significant applications in the field of biomedical research and pharmaceutical development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 474943-30-1, belongs to the class of glycerophospholipids, which are essential components of cellular membranes. Its unique fatty acid composition, featuring both stearic acid and docosahexaenoic acid (DHA), makes it a valuable tool for studying membrane dynamics, signal transduction, and lipid-based drug delivery systems.

The structural properties of 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt contribute to its versatility in various biological and chemical applications. The presence of long-chain polyunsaturated fatty acids, particularly DHA, which is a crucial omega-3 fatty acid, enhances its potential in modulating inflammatory responses and neuronal function. This compound has garnered attention in recent years due to its role in mimicking natural membrane lipids and its ability to influence cellular processes such as proliferation, differentiation, and apoptosis.

Recent studies have highlighted the importance of 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt in the development of novel therapeutic strategies. For instance, researchers have explored its potential in enhancing the stability and bioavailability of lipid-based nanoparticles used for drug delivery. The compound's ability to form stable bilayer structures makes it an ideal candidate for creating vesicles that can encapsulate hydrophobic drugs, thereby improving their delivery efficiency. Furthermore, its incorporation into lipid nanoparticles has shown promise in enhancing the targeting specificity of anticancer drugs, reducing side effects and improving patient outcomes.

In the realm of neuroscience, the significance of 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt cannot be overstated. Docosahexaenoic acid (DHA) is a critical component of brain cell membranes and is known to support cognitive functions such as learning and memory. Studies have demonstrated that supplementation with DHA-rich lipids can improve neuronal health and protect against neurodegenerative diseases. The synthetic derivative, 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt, offers a controlled environment for researchers to investigate the effects of specific lipid compositions on neural cell function. This has led to groundbreaking insights into the mechanisms underlying neuroprotection and has opened new avenues for therapeutic intervention.

The compound's unique chemical properties also make it valuable in studying lipid metabolism and its impact on various diseases. For example, researchers have utilized 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt to explore the role of dysregulated lipid metabolism in conditions such as obesity, diabetes, and cardiovascular diseases. By manipulating the fatty acid composition of cellular membranes, scientists can gain insights into how lipid profiles influence metabolic pathways and cellular responses. This knowledge is crucial for developing targeted therapies that address the root causes of these metabolic disorders.

Moreover, 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt has been employed in high-throughput screening assays to identify novel drug candidates. Its ability to modulate membrane fluidity and interact with membrane-bound receptors makes it an excellent tool for assessing the efficacy of potential therapeutic agents. By integrating this compound into screening platforms, researchers can rapidly evaluate the binding affinity and functional interactions of small molecules, accelerating the drug discovery process.

The synthesis and purification of 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt require meticulous attention to detail to ensure high purity and consistency. Advanced synthetic techniques are employed to achieve the desired stereochemical configuration and fatty acid composition. Purification methods such as column chromatography and recrystallization are utilized to isolate the compound from impurities, ensuring its suitability for sensitive biological applications.

In conclusion, 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphate Sodium Salt (CAS No. 474943-30-1) is a multifaceted lipid compound with broad applications in biomedical research and pharmaceutical development. Its unique structural features make it an invaluable tool for studying membrane dynamics, signal transduction, and lipid metabolism. Recent advancements in its application have opened new possibilities for developing innovative therapeutic strategies across various disease areas. As research continues to uncover the full potential of this compound, it is poised to play an increasingly significant role in advancing our understanding of cellular processes and improving human health.